Cas no 2092587-91-0 (Pyridine, 3-bromo-4-ethoxy-5-fluoro-)

• Product Name: Pyridine, 3-bromo-4-ethoxy-5-fluoro-
• CAS No: 2092587-91-0
• MF: C₇H₇BrFNO
• MW: 220.038984537125
• CID: 5255142
• Update Time: 2025-06-07

Pyridine, 3-bromo-4-ethoxy-5-fluoro- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-bromo-4-ethoxy-5-fluoro-

• Inchi： 1S/C7H7BrFNO/c1-2-11-7-5(8)3-10-4-6(7)9/h3-4H,2H2,1H3
• InChI Key： FWNAUPUEYKBYPX-UHFFFAOYSA-N
• SMILES： C1=NC=C(F)C(OCC)=C1Br

Additional information on Pyridine, 3-bromo-4-ethoxy-5-fluoro-

Pyridine, 3-bromo-4-ethoxy-5-fluoro-

Pyridine, 3-bromo-4-ethoxy-5-fluoro-, also known by its CAS number 2092587-91-0, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and pharmacology. This compound is a derivative of pyridine, a six-membered aromatic heterocycle with one nitrogen atom. The presence of substituents at positions 3, 4, and 5 introduces unique electronic and steric properties, making it a valuable building block in the construction of complex molecules.

The structure of Pyridine, 3-bromo-4-ethoxy-5-fluoro- consists of a pyridine ring with bromine at position 3, an ethoxy group at position 4, and a fluorine atom at position 5. These substituents significantly influence the compound's reactivity and stability. Recent studies have highlighted the importance of such substituted pyridines in the development of new drugs and advanced materials. For instance, the bromine substituent enhances electrophilic substitution reactions, while the ethoxy group introduces electron-donating effects that can modulate the electronic environment of the ring.

One of the most notable applications of Pyridine, 3-bromo-4-ethoxy-5-fluoro- is in the synthesis of bioactive compounds. Researchers have utilized this compound as an intermediate in the construction of heterocyclic frameworks that exhibit promising pharmacological activities. For example, derivatives of this compound have been reported to show potential as kinase inhibitors, which are crucial in the development of anticancer therapies. The fluorine substituent at position 5 plays a critical role in enhancing the lipophilicity and bioavailability of these compounds.

In addition to its role in drug discovery, Pyridine, 3-bromo-4-ethoxy-5-fluoro- has found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in this area have demonstrated that derivatives of this compound can be incorporated into organic light-emitting diodes (OLEDs) to improve their efficiency and stability.

The synthesis of Pyridine, 3-bromo-4-ethoxy-5-fluoro- typically involves multi-step processes that require precise control over reaction conditions. One common approach involves nucleophilic aromatic substitution reactions, where the bromide substituent acts as a leaving group. The ethoxy group at position 4 facilitates such reactions by activating the ring towards nucleophilic attack. Recent studies have explored alternative synthetic routes that utilize transition metal catalysts to enhance reaction efficiency and selectivity.

The physical properties of Pyridine, 3-bromo-4-ethoxy-5-fluoro- are also worth noting. Its melting point and boiling point are influenced by the substituents' electronic effects and steric hindrance. The compound is typically stable under normal storage conditions but may degrade under harsh acidic or basic conditions. Proper handling and storage procedures are essential to ensure its stability and functionality in various applications.

In conclusion, Pyridine, 3-bromo-4-ethoxy-5-fluoro- is a versatile compound with significant potential in multiple fields. Its unique structure and substituent effects make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing modern chemistry and technology.